Cas no 2758531-20-1 (4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol)

• Product Name: 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol
• CAS No: 2758531-20-1
• MF: C₂₅H₂₁NO₃
• MW: 383.439146757126
• CID: 6627187
• PubChem ID: 166118328
• Update Time: 2025-05-22

4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-[2,6-BIS(BENZYLOXY)PYRIDIN-3-YL]PHENOL
• SCHEMBL24207230
• 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol
• 2758531-20-1
• F96995
• Phenol, 4-[2,6-bis(phenylmethoxy)-3-pyridinyl]-
• DB-395413

• Inchi： 1S/C25H21NO3/c27-22-13-11-21(12-14-22)23-15-16-24(28-17-19-7-3-1-4-8-19)26-25(23)29-18-20-9-5-2-6-10-20/h1-16,27H,17-18H2
• InChI Key： FTUQDOHAUBZCGT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C(=CC=C(N=1)OCC1C=CC=CC=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 383.15214353g/mol
• Monoisotopic Mass: 383.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 532.0±50.0 °C(Predicted)
• pka: 7.71±0.15(Predicted)

Additional information on 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol

Research Brief on 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol (CAS: 2758531-20-1): Recent Advances and Applications

4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol (CAS: 2758531-20-1) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol is its application in the design of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, including JAK2 and EGFR, which are implicated in various malignancies. These findings suggest that 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol could serve as a promising scaffold for the development of novel kinase-targeted therapies.

In addition to its potential in kinase inhibition, 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol has also been investigated for its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that this compound and its analogs can modulate the activity of key inflammatory mediators, such as NF-κB and COX-2. These effects were observed in both in vitro and in vivo models, indicating its potential as a lead compound for the treatment of inflammatory diseases. The study further elucidated the structure-activity relationship (SAR) of the compound, providing valuable insights for future optimization efforts.

The synthesis of 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol has also been a focus of recent research. A novel and efficient synthetic route was developed, utilizing a multi-step process that involves the protection of hydroxyl groups and subsequent coupling reactions. This method not only improves the yield and purity of the compound but also allows for the introduction of various functional groups, enabling the generation of diverse derivatives for further biological evaluation. The scalability of this synthetic approach has been demonstrated, making it feasible for large-scale production in pharmaceutical settings.

Despite these promising developments, challenges remain in the clinical translation of 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation. Future research directions may include the exploration of its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, as well as the development of more potent and selective analogs.

In conclusion, 4-(2,6-Bis(benzyloxy)pyridin-3-yl)phenol (CAS: 2758531-20-1) represents a valuable tool in chemical biology and drug discovery. Its recent applications in kinase inhibition and anti-inflammatory therapy highlight its potential as a multifunctional scaffold. With ongoing advancements in synthetic methodologies and a deeper understanding of its biological mechanisms, this compound is poised to make significant contributions to the development of next-generation therapeutics. Researchers and industry professionals are encouraged to explore its full potential in addressing unmet medical needs.